Cas no 324759-11-7 (N-{naphtho1,2-d1,3thiazol-2-yl}-5-nitrothiophene-2-carboxamide)

• Product Name: N-{naphtho1,2-d1,3thiazol-2-yl}-5-nitrothiophene-2-carboxamide
• CAS No: 324759-11-7
• MF: C₁₆H₉N₃O₃S₂
• MW: 355.390960454941
• CID: 6340490
• PubChem ID: 5129810
• Update Time: 2025-10-21

N-{naphtho1,2-d1,3thiazol-2-yl}-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{naphtho1,2-d1,3thiazol-2-yl}-5-nitrothiophene-2-carboxamide
• AB00666878-01
• N-(naphtho[1,2-d]thiazol-2-yl)-5-nitrothiophene-2-carboxamide
• 324759-11-7
• F0098-0413
• AKOS003627492
• N-{NAPHTHO[1,2-D][1,3]THIAZOL-2-YL}-5-NITROTHIOPHENE-2-CARBOXAMIDE
• N-benzo[e][1,3]benzothiazol-2-yl-5-nitrothiophene-2-carboxamide

• Inchi： 1S/C16H9N3O3S2/c20-15(12-7-8-13(23-12)19(21)22)18-16-17-14-10-4-2-1-3-9(10)5-6-11(14)24-16/h1-8H,(H,17,18,20)
• InChI Key： BIIVTHDQDQGCIR-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=C([N+](=O)[O-])S2)=O)=NC2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 355.00853350g/mol
• Monoisotopic Mass: 355.00853350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 144Ų

Additional information on N-{naphtho1,2-d1,3thiazol-2-yl}-5-nitrothiophene-2-carboxamide

Comprehensive Overview of N-{naphtho[1,2-d][1,3]thiazol-2-yl}-5-nitrothiophene-2-carboxamide (CAS No. 324759-11-7)

The compound N-{naphtho[1,2-d][1,3]thiazol-2-yl}-5-nitrothiophene-2-carboxamide (CAS No. 324759-11-7) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and materials science. This nitrothiophene-derived carboxamide features a fused naphthothiazole ring system, which contributes to its distinct electronic and steric properties. Researchers have explored its utility as a building block for pharmaceutical intermediates and functional materials, particularly in the development of novel small-molecule inhibitors and organic semiconductors.

In the context of drug discovery, the naphtho[1,2-d][1,3]thiazole moiety is recognized for its ability to interact with biological targets through π-π stacking and hydrogen bonding. The 5-nitrothiophene-2-carboxamide group further enhances these interactions, making the compound a promising scaffold for designing kinase inhibitors or antimicrobial agents. Recent studies have highlighted its potential role in addressing drug-resistant infections, a topic of growing concern in global health discussions. The nitro group also offers opportunities for structure-activity relationship (SAR) optimization, allowing medicinal chemists to fine-tune potency and selectivity.

From a materials science perspective, the conjugated system of N-{naphtho[1,2-d][1,3]thiazol-2-yl}-5-nitrothiophene-2-carboxamide exhibits interesting photophysical properties. Its extended π-electron delocalization makes it a candidate for organic electronics, such as OLEDs or photovoltaic devices. The nitro group’s electron-withdrawing character can be leveraged to modulate charge transport properties, a feature highly sought after in the development of next-generation optoelectronic materials. This aligns with current industry trends toward sustainable energy solutions and green chemistry.

Synthetic protocols for CAS 324759-11-7 typically involve multi-step reactions, including amide coupling between activated 5-nitrothiophene-2-carboxylic acid derivatives and 2-aminonaphtho[1,2-d]thiazole precursors. Recent advancements in catalytic amidation techniques have improved yields and reduced environmental impact, addressing the pharmaceutical industry’s push for atom-economical synthesis. Analytical characterization often employs HPLC-MS and NMR spectroscopy, with particular attention to the compound’s stability under various pH conditions—a critical consideration for formulation development.

The growing interest in nitrogen-containing heterocycles like this compound reflects broader trends in precision medicine and personalized therapeutics. Its structural features are frequently queried in chemical databases alongside terms such as "bioisosteric replacement" and "fragment-based drug design," indicating its relevance to modern computational chemistry approaches. Furthermore, its potential as a fluorescent probe has been explored in bioimaging applications, particularly for studying intracellular processes.

Regulatory aspects of N-{naphtho[1,2-d][1,3]thiazol-2-yl}-5-nitrothiophene-2-carboxamide emphasize its classification as a research chemical, with proper handling required due to its photosensitivity. Safety data sheets recommend storage under inert atmosphere at low temperatures to maintain stability. While not classified as hazardous under standard regulations, its ecotoxicological profile remains an active area of investigation, particularly regarding biodegradation pathways—an increasingly important consideration in environmental risk assessment for specialty chemicals.

In conclusion, CAS 324759-11-7 represents a versatile chemical entity with cross-disciplinary applications. Its dual utility in both life sciences and materials engineering positions it as a compound of continuing interest, particularly as researchers seek multifunctional molecules that address complex challenges in healthcare and renewable energy technologies. Ongoing research will likely uncover additional applications for this structurally intriguing molecule.